Cas no 13478-33-6 (Cobalt(II)perchlorate-hydrate)

• Product Name: Cobalt(II)perchlorate-hydrate
• CAS No: 13478-33-6
• MF: ClCoH₃O₅
• MW: 177.407020807266
• MDL: MFCD00150207
• CID: 87013
• PubChem ID: 24865012
• Update Time: 2025-10-24

Cobalt(II)perchlorate-hydrate Chemical and Physical Properties

Names and Identifiers

• Cobalt(II)perchlorate-hydrate
• Cobalt(II) perchlorate hexahydrate
• Cobaltperchloratehydrate
• Cobaltperchloratehexahydrateredxtl
• COBALT (II) PERCHLORATE
• COBALTOUS PERCHLORATE
• COBALT PERCHLORATE, HYDRATED
• COBALT(II) PERCHLORATE 6 H2O
• COBALT(II)PERCHLORATE HYDRATE
• cobaltdiperchloratehexahydrate
• COBALT PERCHLORATE, HEXAHYDRATE
• COBALTOUS PERCHLORATE, HYDRATED
• cobaltousperchlorate,hexahydrate
• Cobalt(II) Perchlorate Hexahydrate, Reagent Grade
• Cobalt(II) perchlorate hexahydrate, 99.999% (metals basis)
• Cobalt(II)perchloratehexahydrate,98+%
• Cobalt(II) perchlorate hexahydrateReagent grade, ≥99.99%
• perchloricacid,cobalt(ii)salt,hexahydrate
• COBALT(+2)PERCHLORATE HEXAHYDRATE

• MDL： MFCD00150207
• Inchi： 1S/ClHO4.Co.H2O/c2-1(3,4)5;;/h(H,2,3,4,5);;1H2
• InChI Key： IVUBSBGDEVPYGG-UHFFFAOYSA-N
• SMILES： Cl(O)(=O)(=O)=O.[Co].O

Computed Properties

• Exact Mass: 364.89400
• Monoisotopic Mass: 256.830223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 95.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 149

Experimental Properties

• Color/Form: Dark red solid
• Density: g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 极易溶于H2O
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 203.92000
• LogP: 0.04280
• Sensitiveness: Hygroscopic
• Solubility: Soluble
• Vapor Pressure: No data available

Cobalt(II)perchlorate-hydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272-H351
• Warning Statement： P220-P281
• Hazardous Material transportation number：UN 1481 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 8-40
• Safety Instruction： S17; S36/37
• FLUKA BRAND F CODES：21
• RTECS：GG2975000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：5.1
• HazardClass：5.1
• PackingGroup：II
• TSCA：Yes
• Safety Term：5.1
• Packing Group：II
• Risk Phrases：R8
• Storage Condition：Room temperature storage

Additional information on Cobalt(II)perchlorate-hydrate

Comprehensive Guide to Cobalt(II) Perchlorate Hydrate (CAS No. 13478-33-6): Properties, Applications, and Market Insights

Cobalt(II) perchlorate hydrate (CAS No. 13478-33-6) is an inorganic compound widely recognized for its unique chemical properties and versatile applications. This compound, often referred to as cobalt perchlorate hexahydrate, is a hydrated form of cobalt perchlorate, combining cobalt ions with perchlorate anions and water molecules. Its distinctive pink to red crystalline appearance makes it easily identifiable in laboratory settings.

The chemical formula of cobalt(II) perchlorate hydrate is typically represented as Co(ClO₄)₂·6H₂O, indicating the presence of six water molecules in its structure. This hydration contributes to its stability and solubility in polar solvents like water and ethanol. Researchers and industrial professionals often seek high-purity cobalt perchlorate for precise experimental and manufacturing processes.

One of the most notable properties of cobalt perchlorate hydrate is its role as a catalyst in various chemical reactions. Recent studies highlight its effectiveness in oxidation reactions, particularly in organic synthesis. With the growing interest in sustainable chemistry, scientists are exploring eco-friendly applications of cobalt compounds, including their use in energy storage systems and renewable energy technologies.

In the field of materials science, cobalt(II) perchlorate hexahydrate has gained attention for its potential in developing advanced functional materials. Its ability to form coordination complexes makes it valuable in creating metal-organic frameworks (MOFs), which are pivotal in gas storage, separation technologies, and catalysis. The compound's thermal stability and redox properties are also being investigated for next-generation battery materials.

The analytical chemistry community frequently utilizes cobalt perchlorate hydrate as a standard or reagent in spectrophotometric analyses. Its distinct color changes under different conditions make it useful for chemical indicators and sensor development. Recent advancements in nanotechnology have opened new avenues for its application in nano-catalysts and quantum dot synthesis.

From a commercial perspective, the demand for high-quality cobalt(II) perchlorate has seen steady growth in research institutions and specialty chemical manufacturers. The compound's role in developing electrolyte solutions for energy devices aligns with the global push toward clean energy technologies. Market analysts note increasing inquiries about cobalt-based compounds from the electronics and renewable energy sectors.

Safety remains a paramount consideration when handling cobalt perchlorate hydrate. While not classified under restricted categories, proper laboratory protocols should be followed, including the use of personal protective equipment and adequate ventilation. Researchers often search for safe handling guidelines for cobalt compounds and storage conditions for hygroscopic chemicals when working with this material.

Environmental scientists are studying the biodegradation pathways of cobalt compounds to assess their ecological impact. The development of green chemistry alternatives has led to investigations into more sustainable production methods for cobalt perchlorate derivatives. These efforts align with the broader goals of environmentally friendly chemical manufacturing.

In educational settings, cobalt(II) perchlorate hexahydrate serves as an excellent demonstration compound for teaching coordination chemistry principles. Its vivid color changes during reactions make it popular for chemistry classroom experiments and undergraduate research projects. Many educators search for innovative ways to demonstrate redox chemistry using cobalt-based compounds.

The future outlook for cobalt perchlorate hydrate applications appears promising, particularly in emerging technologies. With ongoing research into advanced energy storage systems and smart materials, this compound may play increasingly significant roles. The scientific community continues to explore novel uses for transition metal perchlorates in various high-tech applications.

For researchers sourcing CAS 13478-33-6, it's important to verify the compound's purity and hydration state, as these factors significantly influence experimental outcomes. Many laboratories seek reliable suppliers of analytical grade cobalt compounds with detailed certificates of analysis. The growing interest in trace metal analysis has also increased demand for high-purity cobalt standards.

Recent publications have highlighted innovative applications of cobalt(II) perchlorate in photochemistry and electrochemistry. Its photochemical properties are being examined for potential use in light-driven catalytic systems, while its electrochemical behavior contributes to developments in fuel cell technology. These cutting-edge applications demonstrate the compound's relevance in contemporary chemical research.